Cas no 127027-20-7 (Octanedioic acid, 2-(acetylamino)-)

• Product Name: Octanedioic acid, 2-(acetylamino)-
• CAS No: 127027-20-7
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• CID: 1220829
• Update Time: 2024-08-05

Octanedioic acid, 2-(acetylamino)- Chemical and Physical Properties

Names and Identifiers

• Octanedioic acid, 2-(acetylamino)-
• (2SR)-acetylaminosuberic acid

• Inchi： 1S/C10H17NO5/c1-7(12)11-8(10(15)16)5-3-2-4-6-9(13)14/h8H,2-6H2,1H3,(H,11,12)(H,13,14)(H,15,16)
• InChI Key： GMOIZSZJPCCOBS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(C)=O)CCCCCC(O)=O

Computed Properties

• Exact Mass: 231.11100

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 522.6±45.0 °C(Predicted)
• PSA: 103.70000
• LogP: 1.00170
• pka: 3.65±0.10(Predicted)